Cas no 1165935-85-2 (2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1165935-85-2
• MF: C₁₃H₁₅BClF₃O₂
• MW: 306.516213655472
• MDL: MFCD16996250
• CID: 4471331
• PubChem ID: 72221120
• Update Time: 2025-08-05

2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[4-chloro-2-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MB20308
• MFCD16996250
• Z1336747673
• CS-0189699
• D71835
• AKOS017548944
• 1165935-85-2
• EN300-1706490
• DTXSID301137609
• 2-(4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 1,3,2-DIOXABOROLANE, 2-[4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-
• QWB93585

• MDL： MFCD16996250
• Inchi： 1S/C13H15BClF3O2/c1-11(2)12(3,4)20-14(19-11)10-6-5-8(15)7-9(10)13(16,17)18/h5-7H,1-4H3
• InChI Key： LXNGZRBNPCAJOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 306.0805721g/mol
• Monoisotopic Mass: 306.0805721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-4-Chloro-2-(Trifluoromethyl)phenyl-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 1165935-85-2)

2-4-Chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1165935-85-2) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features, including a chlorinated and trifluoromethylated aromatic ring and a dioxaborolane moiety. These properties make it an attractive candidate for various applications, particularly in the development of pharmaceuticals and advanced materials.

The synthesis of 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of 4-chloro-2-(trifluoromethyl)phenylboronic acid with pinacol in the presence of a base such as potassium acetate. This reaction yields a stable and easily handleable boronic ester that can be further functionalized through various chemical transformations. The dioxaborolane group is particularly useful for cross-coupling reactions, which are essential in the synthesis of complex organic molecules.

In the context of medicinal chemistry, 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored as a building block for the synthesis of potential therapeutic agents. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity. Recent studies have shown that compounds derived from this boronic ester exhibit promising anti-cancer properties by targeting specific enzymes involved in cancer cell proliferation. For instance, a derivative of this compound was found to inhibit the activity of histone deacetylases (HDACs), which are known to play a crucial role in the regulation of gene expression and cell cycle progression.

Beyond its applications in drug discovery, 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found utility in materials science. The dioxaborolane moiety can be used to introduce boron-containing functionalities into polymers and other materials, enhancing their mechanical and thermal properties. For example, researchers have developed polymer-based materials incorporating this compound that exhibit improved thermal stability and mechanical strength. These materials have potential applications in areas such as electronics and aerospace engineering.

The environmental impact of 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is another important consideration. Studies have shown that this compound can be synthesized using environmentally benign conditions and can be readily degraded under certain conditions. This makes it a more sustainable choice compared to some traditional organic compounds used in similar applications.

In conclusion, 2-4-chloro-2-(trifluoromethyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1165935-85-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered.